Cas no 1783393-47-4 (2-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid)

• Product Name: 2-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid
• CAS No: 1783393-47-4
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 6245829
• PubChem ID: 84709134
• Update Time: 2025-07-15

2-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylcyclobutyl)acetic acid
• 2-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid
• 1783393-47-4
• EN300-6266700

• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(17)14-9-6-8(7-10(15)16)13(9,4)5/h8-9H,6-7H2,1-5H3,(H,14,17)(H,15,16)
• InChI Key： PIKQYICYLAWBSP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CC(CC(=O)O)C1(C)C)=O

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid

Introduction to 2-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid (CAS No. 1783393-47-4)

2-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid, also known by its CAS number 1783393-47-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclobutyl ring and tert-butyl ester functionalities, which contribute to its potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Synthesis

The chemical structure of 2-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid is defined by its cyclobutyl ring, which is substituted with a tert-butyl ester group and an amino functionality. The cyclobutyl ring provides rigidity to the molecule, while the tert-butyl ester group enhances its lipophilicity and stability. The amino group can be functionalized to create various derivatives, making this compound a versatile starting material for drug discovery.

The synthesis of this compound typically involves several steps. One common approach is to start with a cyclobutane derivative and introduce the tert-butyl ester group through a series of reactions, including alkylation and esterification. The amino group can be introduced via an amide coupling reaction using appropriate reagents such as carbodiimides or coupling agents like HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate). Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

Biological Activities

2-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid has been studied for its potential biological activities, particularly in the context of enzyme inhibition and receptor modulation. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes involved in metabolic pathways, such as proteases and kinases. These properties make it a promising candidate for the development of therapeutic agents targeting various diseases.

In addition to enzyme inhibition, this compound has also been investigated for its ability to modulate receptors involved in cellular signaling pathways. Studies have demonstrated that it can interact with G protein-coupled receptors (GPCRs) and ion channels, potentially modulating their activity and downstream signaling cascades. These findings suggest that 2-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid could be useful in treating conditions such as pain, inflammation, and neurodegenerative disorders.

Potential Applications

The unique chemical structure and biological activities of 2-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid make it a valuable candidate for various pharmaceutical applications. One area of significant interest is its potential use as an anti-inflammatory agent. Inflammation is a key factor in many diseases, including arthritis, asthma, and inflammatory bowel disease (IBD). Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting pro-inflammatory cytokines and enzymes.

Another promising application is in the treatment of pain. Chronic pain affects millions of people worldwide and remains a significant unmet medical need. Research has indicated that 2-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid can modulate pain pathways by interacting with specific receptors and ion channels involved in nociception. This makes it a potential lead compound for the development of novel analgesics.

In the field of neurodegenerative diseases, such as Alzheimer's disease (AD) and Parkinson's disease (PD), there is growing interest in compounds that can protect neurons from damage and promote neuroregeneration. Preliminary studies have shown that this compound can exert neuroprotective effects by reducing oxidative stress and inhibiting apoptosis. These findings suggest that it could be further developed as a therapeutic agent for neurodegenerative conditions.

Clinical Development

The clinical development of 2-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid is an ongoing process. Preclinical studies have provided encouraging results, demonstrating its safety profile and efficacy in animal models of various diseases. However, further clinical trials are necessary to evaluate its safety and effectiveness in human subjects.

Clinical trials are currently being designed to assess the pharmacokinetics, pharmacodynamics, and safety of this compound in healthy volunteers and patients with specific conditions such as chronic pain and inflammation. These trials will provide crucial data on dosing regimens, side effects, and overall therapeutic benefits.

Conclusion

2-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid (CAS No. 1783393-47-4) is a promising compound with a unique chemical structure that offers potential therapeutic benefits across multiple disease areas. Its ability to inhibit enzymes involved in metabolic pathways and modulate receptors involved in cellular signaling makes it a valuable candidate for drug discovery efforts. Ongoing research and clinical trials will further elucidate its potential as a novel therapeutic agent.